Cas no 1221724-87-3 (4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride)
4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine Dihydrochloride
- 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride
-
- Inchi: 1S/C9H10N4.ClH/c10-5-8-1-3-9(4-2-8)13-7-11-6-12-13;/h1-4,6-7H,5,10H2;1H
- InChI Key: XAVRTXPEJQCVOJ-UHFFFAOYSA-N
- SMILES: C(C1C=CC(N2N=CN=C2)=CC=1)N.Cl
4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954303-25mg |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine Dihydrochloride |
1221724-87-3 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H954303-50mg |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine Dihydrochloride |
1221724-87-3 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H954303-250mg |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine Dihydrochloride |
1221724-87-3 | 250mg |
$ 250.00 | 2022-06-04 | ||
| Chemenu | CM406170-250mg |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine Dihydrochloride |
1221724-87-3 | 95%+ | 250mg |
$517 | 2023-01-10 | |
| Enamine | EN300-56320-0.05g |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine dihydrochloride |
1221724-87-3 | 95.0% | 0.05g |
$36.0 | 2025-02-20 | |
| Enamine | EN300-56320-0.1g |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine dihydrochloride |
1221724-87-3 | 95.0% | 0.1g |
$58.0 | 2025-02-20 | |
| Enamine | EN300-56320-0.25g |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine dihydrochloride |
1221724-87-3 | 95.0% | 0.25g |
$83.0 | 2025-02-20 | |
| Enamine | EN300-56320-0.5g |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine dihydrochloride |
1221724-87-3 | 95.0% | 0.5g |
$153.0 | 2025-02-20 | |
| Enamine | EN300-56320-1.0g |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine dihydrochloride |
1221724-87-3 | 95.0% | 1.0g |
$228.0 | 2025-02-20 | |
| Enamine | EN300-56320-2.5g |
[4-(1H-1,2,4-triazol-1-yl)phenyl]methanamine dihydrochloride |
1221724-87-3 | 95.0% | 2.5g |
$446.0 | 2025-02-20 |
4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride
Professional Introduction to 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride (CAS No: 1221724-87-3)
4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1221724-87-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a triazole moiety linked to a phenyl ring via a methanamine group, has garnered attention due to its structural novelty and potential biological activity. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.
The triazole core is a well-known pharmacophore in medicinal chemistry, characterized by its ability to interact with various biological targets. The presence of the 1H-1,2,4-triazol-1-yl substituent in this compound suggests potential applications in modulating enzyme activity or receptor binding. Specifically, triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The integration of this scaffold with a phenyl ring and methanamine group creates a unique chemical entity that may exhibit distinct pharmacological effects compared to simpler analogs.
The phenylmethanamine portion of the molecule introduces an amine functional group that can participate in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the design of small-molecule drugs targeting proteins or nucleic acids. The dihydrochloride salt form not only improves the compound's handling properties but also ensures its stability under various storage conditions, which is crucial for both preclinical and clinical studies.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases or other enzymes involved in signal transduction pathways. Such pathways are often dysregulated in diseases such as cancer, making this compound a promising lead for further development.
In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone approach. The structural features of 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride align well with current trends toward designing molecules with enhanced selectivity and reduced toxicity. The triazole ring provides a rigid framework that can be fine-tuned through structural modifications to optimize binding interactions. Additionally, the presence of multiple hydrogen bond donors and acceptors enhances the compound's potential for favorable pharmacokinetic properties.
Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to guide the development of lead compounds into viable drugs. The triazole scaffold has been successfully incorporated into numerous drug candidates due to its versatility and compatibility with diverse biological systems. By studying analogs such as 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride, scientists can gain insights into how specific structural features influence biological activity.
The dihydrochloride salt form of this compound has been found to exhibit improved solubility in aqueous media compared to its free base form. This property is particularly advantageous for formulation development, as it allows for easier administration via oral or parenteral routes. Enhanced solubility often correlates with faster absorption rates and improved bioavailability, which are critical factors in drug efficacy.
From a synthetic perspective, 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride can be accessed through multi-step organic synthesis involving condensation reactions between appropriate precursors. The introduction of the triazole ring typically requires cycloaddition reactions such as the 1,3-dipolar cycloaddition between an azide and an alkyne. Subsequent functional group transformations can then be employed to introduce the phenylmethanamine moiety and convert it into its dihydrochloride salt.
The pharmaceutical industry continues to invest heavily in exploring novel therapeutic agents derived from heterocyclic compounds. The unique combination of structural elements in 4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride positions it as a compelling candidate for further investigation. Preclinical studies are warranted to evaluate its pharmacological profile comprehensively before considering clinical trials.
In conclusion,4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride (CAS No: 1221724-87-3) represents an intriguing molecule with potential applications in drug discovery. Its structural features—particularly the triazole moiety—suggest biological activity relevant to various therapeutic areas. As research progresses,this compound will likely play a significant role in advancing our understanding of molecular interactions and developing new treatments for human diseases.
1221724-87-3 (4-(1H-1,2,4-triazol-1-yl)phenylmethanamine Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)